4-(3-Methyl-butoxy)-benzylamine

• IUPAC Name: [4-(3-methylbutoxy)phenyl]methanamine
• InChI: InChI=1S/C12H19NO/c1-10(2)7-8-14-12-5-3-11(9-13)4-6-12/h3-6,10H,7-9,13H2,1-2H3
• InChI Key: VBNCKGMOSXBVRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)CN
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• CAS No.: 21244-38-2

Description

4-(3-Methyl-butoxy)-benzylamine is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Human Histamine H3 Receptor Antagonists

One significant area of research involves the synthesis of 4-(aminoalkoxy)benzylamines, which includes compounds structurally similar to 4-(3-Methyl-butoxy)-benzylamine, for their activity at the human histamine H3 receptor. These compounds have demonstrated promising in vitro activity, with some exhibiting subnanomolar binding affinities. This research underscores the potential of these compounds in developing treatments targeting the human histamine H3 receptor, which could have implications for addressing conditions related to neurotransmitter regulation in the brain (Apodaca et al., 2003).

Synthesis of Cyclic Beta-Amino Alcohol Derivatives

Another application involves the Ir-catalyzed allylic amination and subsequent ring-closing metathesis to synthesize cyclic beta-amino alcohol derivatives. These compounds are synthesized using reactions involving benzylamine, a compound structurally related to this compound, showcasing its versatility in organic synthesis and potential for creating complex molecular architectures. This method has paved the way for the efficient synthesis of various cyclic beta-amino alcohol derivatives, highlighting its significance in medicinal chemistry and drug development (Lee et al., 2007).

Selective N-Debenzylation in Organic Synthesis

Research on the selective N-debenzylation of benzylamino derivatives of 1, 6-anhydro-beta-D-hexopyranoses demonstrates the chemical utility of benzylamine derivatives in the selective cleavage of N-benzyl groups. This process is crucial for the synthesis of various organic molecules, showcasing the compound's role in facilitating selective transformations in organic synthesis, which is essential for developing pharmaceuticals and complex organic materials (Kroutil, Trnka, & Černý, 2000).

Photocatalytic Electron-Transfer Oxidation

In photocatalytic applications, benzylamine derivatives participate in electron-transfer oxidation reactions with molecular oxygen, leading to the formation of radical cations and superoxide ions. This process is instrumental in studying the oxidative mechanisms and developing new photocatalytic materials and reactions for environmental and synthetic applications (Ohkubo, Nanjo, & Fukuzumi, 2006).

Safety and Hazards

The safety data sheet for “4-(3-Methyl-butoxy)-benzoic acid” suggests that it may cause skin and eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to use personal protective equipment when handling it.

Mechanism of Action

Target of Action

The primary target of 4-(3-Methyl-butoxy)-benzylamine is the GABA (A) receptor alpha-5 (GABRA5) . GABA, the major inhibitory neurotransmitter in the vertebrate brain, mediates neuronal inhibition by binding to the GABA/benzodiazepine receptor and opening an integral chloride channel .

Biochemical Pathways

The compound’s action primarily affects the GABAergic system , a critical pathway in the central nervous system. By interacting with the GABA (A) receptor, it can influence neuronal excitability and contribute to the regulation of various physiological and psychological processes .

Result of Action

The molecular and cellular effects of this compound’s action would likely be related to its influence on the GABAergic system. By modulating GABA (A) receptor activity, it could potentially alter neuronal excitability and impact various neurological functions .